
Application Note: Preparation and Handling of
CAY10746 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10746

Cat. No.: B10821377 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the selective ROCK inhibitor, CAY10746.

Introduction: CAY10746 is a potent and selective inhibitor of Rho-associated coiled-coil

containing protein kinase 1 (ROCK1) and ROCK2, with IC50 values of 14 nM and 3 nM,

respectively.[1][2] It demonstrates high selectivity for ROCK kinases over a broad panel of

other kinases.[1] Due to its role in regulating cellular processes like cytoskeletal organization,

cell motility, and smooth muscle contraction, CAY10746 is a valuable tool for research in areas

such as diabetic retinopathy, where it has been shown to protect retinal neurons from apoptosis

and oxidative stress.[1][2][3]

Proper preparation of a stable, concentrated stock solution is critical for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

CAY10746.[1] This document provides a detailed protocol for the preparation, storage, and

handling of CAY10746 stock solutions in DMSO.

Quantitative Data Summary
The following tables summarize the key properties and inhibitory activities of CAY10746.

Table 1: Physicochemical Properties of CAY10746
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Property Value Reference

Formal Name

4-(dimethylamino)-N-[3-[[2-
[(4-oxo-4H-1-benzopyran-
7-
yl)oxy]acetyl]amino]phenyl
]-benzamide

[1]

CAS Number 2247240-76-0 [1]

Molecular Formula C₂₆H₂₃N₃O₅ [1]

Formula Weight 457.5 g/mol [1]

Purity ≥95% [1]

Formulation A crystalline solid [1]

| Solubility | Soluble in DMSO |[1] |

Table 2: CAY10746 In Vitro Inhibitory Activity

Target IC₅₀ (nM) Reference

ROCK2 3 [1][2]

ROCK1 14 [1][2]

LIMK2 46 [1]

PKG1α 517 [1]

PKG1β 660 [1]

Aurora A 1,072 [1]

Aurora B 1,239 [1]

| PKA | >10,000 |[1] |

Table 3: Recommended Storage Conditions
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Format
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 4 years [1]

Stock Solution in

DMSO
-20°C 1 month [2]

| Stock Solution in DMSO | -80°C | 6 months |[2] |

Experimental Protocols
Materials and Equipment

CAY10746 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protected microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM CAY10746 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution. Calculations can be

adjusted for different desired concentrations.

1. Pre-Preparation:
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Before opening, bring the vial of CAY10746 powder to room temperature to prevent
condensation of moisture, which can affect compound stability.
Ensure that a fresh or anhydrous stock of DMSO is used, as DMSO is hygroscopic and
absorbed moisture can impact the solubility and stability of the compound.[4][5]

2. Weighing the Compound:

Tare a sterile microcentrifuge tube on a precision balance.
Carefully weigh the desired amount of CAY10746 powder (e.g., 1 mg) into the tube. Record
the exact weight.

3. Calculating the Required DMSO Volume:

Use the following formula to calculate the volume of DMSO needed to achieve a 10 mM
concentration:

4. Dissolving the Compound:

Using a calibrated micropipette, add the calculated volume (218.6 µL) of anhydrous DMSO
to the tube containing the CAY10746 powder.
Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.
Visually inspect the solution against a light source to ensure there are no visible particulates.
If dissolution is difficult, sonicate the tube in a water bath for 5-10 minutes or warm it gently
(not exceeding 40-50°C).[6]

5. Storage and Handling:

For long-term storage, aliquot the stock solution into smaller, single-use volumes in amber
vials to avoid repeated freeze-thaw cycles and light exposure.[6][7]
Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of Working Solutions
When preparing diluted working solutions for aqueous-based assays (e.g., cell culture media),

it is crucial to avoid precipitation of the compound.

1. Intermediate Dilution:
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It is best practice to first make serial dilutions of the concentrated DMSO stock solution in
DMSO before the final dilution into your aqueous buffer or medium.[4][8] Abruptly diluting a
high-concentration DMSO stock into an aqueous solution can cause the compound to
precipitate.[4]

2. Final Dilution:

Slowly add the intermediate DMSO dilution to the aqueous experimental medium while
vortexing or mixing to ensure rapid dispersion.[6]
The final concentration of DMSO in the assay should be kept to a minimum, typically below
0.1% (v/v), as higher concentrations can be toxic to cells.
Crucially, always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments to account for any effects of the solvent itself.[4]

Visualizations
Workflow for CAY10746 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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